N4-methyl-5-nitropyrimidine-4,6-diamine
Overview
Description
“N4-methyl-5-nitropyrimidine-4,6-diamine” is a chemical compound with the molecular formula C5H7N5O2 and a molecular weight of 169.14 . It is also known by its IUPAC name, N4-methyl-5-nitro-4,6-pyrimidinediamine .
Synthesis Analysis
The synthesis of “this compound” involves a reaction with 6-Chloro-5-nitropyrimidine-4-amine, an amine, Pd2(dba)3, R-BINAP, and potassium carbonate. This mixture is dissolved in acetonitrile and stirred at room temperature for 3.5 hours under an argon atmosphere .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H7N5O2/c1-7-5-3 (10 (11)12)4 (6)8-2-9-5/h2H,1H3, (H3,6,7,8,9) .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 169.14 . More detailed physical and chemical properties are not provided in the search results.Mechanism of Action
The mechanism of action of N4-methyl-5-nitropyrimidine-4,6-diamine is not fully understood, but it is believed to involve the formation of reactive oxygen species (ROS) and the inhibition of enzymes involved in DNA replication and repair. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of oxidative stress, DNA damage, and apoptosis. This compound has also been shown to have antimicrobial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
N4-methyl-5-nitropyrimidine-4,6-diamine has several advantages for lab experiments, including its high purity and stability. However, this compound is a toxic compound that requires careful handling and disposal. This compound is also a relatively expensive compound, which may limit its use in some experiments.
Future Directions
There are several future directions for research on N4-methyl-5-nitropyrimidine-4,6-diamine, including the investigation of its potential applications in drug discovery, material science, and environmental science. The development of new synthesis methods for this compound that are more efficient and cost-effective is also an area of future research. Additionally, the investigation of the mechanism of action of this compound and its effects on various biological systems is an important area of future research.
Scientific Research Applications
N4-methyl-5-nitropyrimidine-4,6-diamine has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and bacterial infections. This compound has also been used as a precursor for the synthesis of other bioactive compounds.
In material science, this compound has been used as a building block for the synthesis of various organic materials, including polymers and liquid crystals. This compound has also been investigated for its potential applications in optoelectronics and photovoltaics.
In environmental science, this compound has been studied for its potential use as a marker for environmental pollution. This compound has been detected in various environmental samples, including soil, water, and air.
Safety and Hazards
The safety information for “N4-methyl-5-nitropyrimidine-4,6-diamine” indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-N-methyl-5-nitropyrimidine-4,6-diamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N5O2/c1-7-5-3(10(11)12)4(6)8-2-9-5/h2H,1H3,(H3,6,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEMCWVNKCZNIML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=NC(=C1[N+](=O)[O-])N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50322441 |
Source
|
| Record name | N~4~-Methyl-5-nitropyrimidine-4,6-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50322441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4094-00-2 |
Source
|
| Record name | NSC401240 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=401240 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N~4~-Methyl-5-nitropyrimidine-4,6-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50322441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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